Cas no 80253-79-8 (1-(2,4-Dinitrophenyl)-3,4-dimethyl-pyridinium Chloride)

• Product Name: 1-(2,4-Dinitrophenyl)-3,4-dimethyl-pyridinium Chloride
• CAS No: 80253-79-8
• MF: C₁₃H₁₂ClN₃O₄
• MW: 309.705081939697
• CID: 706002
• PubChem ID: 10470606
• Update Time: 2025-11-02

1-(2,4-Dinitrophenyl)-3,4-dimethyl-pyridinium Chloride Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-(2,4-dinitrophenyl)-3,4-dimethyl-, chloride
• 1-(2,4-Dinitrophenyl)-3,4-dimethyl-pyridinium Chloride
• 1-(2,4-dinitrophenyl)-3,4-dimethylpyridin-1-ium,chloride
• 1-(2,4-DINITROPHENYL)-3,4-DIMETHYL-PYRIDINIUM CHLORIDE,PURPLE SOLID
• 1-(2,4-dinitrophenyl)-3,4-lutidinium chloride
• 3,4-dimethyl-1-(2,4-dinitrophenyl)pyridinium chloride
• N-(2',4'-dinitrophenyl)-3,4-dimethylpyridinium chloride
• AKOS005068223
• FT-0667585
• 1-(2,4-dinitrophenyl)-3,4-dimethylpyridin-1-ium;chloride
• DTXSID70440515
• 80253-79-8
• 1-(2,4-Dinitrophenyl)-3,4-dimethylpyridin-1-ium chloride

• Inchi： 1S/C13H12N3O4.ClH/c1-9-5-6-14(8-10(9)2)12-4-3-11(15(17)18)7-13(12)16(19)20;/h3-8H,1-2H3;1H/q+1;/p-1
• InChI Key： HAFQYZKUEYYXRP-UHFFFAOYSA-M
• SMILES： [Cl-].[O-][N+](C1C=C(C=CC=1[N+]1C=CC(C)=C(C)C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 309.05200
• Monoisotopic Mass: 309.0516336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 379
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• PSA: 95.52000
• LogP: 0.44690

Additional information on 1-(2,4-Dinitrophenyl)-3,4-dimethyl-pyridinium Chloride

Comprehensive Guide to 1-(2,4-Dinitrophenyl)-3,4-dimethyl-pyridinium Chloride (CAS No. 80253-79-8)

1-(2,4-Dinitrophenyl)-3,4-dimethyl-pyridinium Chloride (CAS No. 80253-79-8) is a specialized organic compound with significant applications in research and industrial processes. This compound belongs to the class of pyridinium salts, which are widely studied for their unique chemical properties and reactivity. The presence of the dinitrophenyl group enhances its utility in various synthetic and analytical applications.

The molecular structure of 1-(2,4-Dinitrophenyl)-3,4-dimethyl-pyridinium Chloride features a pyridinium cation substituted with methyl groups at the 3 and 4 positions, coupled with a 2,4-dinitrophenyl moiety. This configuration contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers often explore its potential in photochemical reactions and catalysis, given its electron-accepting properties.

One of the key areas of interest for 1-(2,4-Dinitrophenyl)-3,4-dimethyl-pyridinium Chloride is its role in dye chemistry and colorimetric analysis. The dinitrophenyl group is known for its strong absorbance in the visible spectrum, which makes this compound useful in developing chromogenic reagents. This property is particularly relevant in biochemical assays and environmental monitoring, where precise detection methods are critical.

In recent years, the demand for high-purity chemical intermediates like 1-(2,4-Dinitrophenyl)-3,4-dimethyl-pyridinium Chloride has grown, driven by advancements in pharmaceutical research and material science. Scientists are investigating its potential in designing novel functional materials, such as organic semiconductors and sensors. Its compatibility with various solvents and stability under different conditions further enhances its applicability.

For those searching for CAS 80253-79-8 or 1-(2,4-Dinitrophenyl)-3,4-dimethyl-pyridinium Chloride suppliers, it is essential to consider the compound's purity grade and handling requirements. Reputable suppliers typically provide detailed technical data sheets (TDS) and material safety data sheets (MSDS) to ensure safe and effective use. Additionally, researchers often look for custom synthesis services to obtain derivatives or analogs of this compound for specialized applications.

The synthesis of 1-(2,4-Dinitrophenyl)-3,4-dimethyl-pyridinium Chloride involves the reaction of 3,4-dimethylpyridine with 2,4-dinitrochlorobenzene under controlled conditions. This process highlights the importance of precise reaction control and purification techniques to achieve high yields and purity. The compound's solubility profile—soluble in polar solvents like water, methanol, and acetone—makes it versatile for various experimental setups.

From an industrial perspective, 1-(2,4-Dinitrophenyl)-3,4-dimethyl-pyridinium Chloride is gaining attention for its potential in green chemistry initiatives. Researchers are exploring its use in catalytic processes that minimize waste and energy consumption, aligning with global sustainability goals. Its role in advanced oxidation processes (AOPs) for water treatment is another emerging area of interest.

For laboratories and institutions working with pyridinium-based compounds, understanding the storage conditions of 1-(2,4-Dinitrophenyl)-3,4-dimethyl-pyridinium Chloride is crucial. It is recommended to store the compound in a cool, dry place, away from direct sunlight and moisture, to maintain its stability over time. Proper labeling and containment are also essential to prevent accidental exposure.

In summary, 1-(2,4-Dinitrophenyl)-3,4-dimethyl-pyridinium Chloride (CAS No. 80253-79-8) is a multifaceted compound with broad applications in research and industry. Its unique structural features and reactivity make it a valuable tool for scientists exploring organic synthesis, analytical chemistry, and material development. As the demand for specialized chemicals grows, this compound is poised to play an increasingly important role in scientific advancements.